Ethyl 4-(trifluoromethyl)benzene-1-carboximidate hydrochloride

• IUPAC Name: ethyl 4-(trifluoromethyl)benzenecarboximidate;hydrochloride
• InChI: InChI=1S/C10H10F3NO.ClH/c1-2-15-9(14)7-3-5-8(6-4-7)10(11,12)13;/h3-6,14H,2H2,1H3;1H
• InChI Key: ODNYUAQGMLOZLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=CC=C(C=C1)C(F)(F)F.Cl
• Molecular Formula: C10H11ClF3NO
• Molecular Weight: 253.65 g/mol
• CAS No.: 15816-25-8

Description

Ethyl 4-(trifluoromethyl)benzene-1-carboximidate hydrochloride is a useful research compound. Its molecular formula is C10H11ClF3NO and its molecular weight is 253.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 253.0481262 g/mol and the complexity rating of the compound is 219. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A solution of 4-trifluoromethyl-benzonitrile (5.16 g, 30.2 mmol) and ethanol (1.39 ml, 30.2 mmol) in chloroform (15 ml) was saturated with a dry stream of HCl gas for 15 min. at −5° C. and the mixture allowed to stand 1 week at 4° C. The product was precipitated with ether, and the suspension stirred for 30 min. at −15°C., then filtered and washed with ether. The solid product was dried at r.t. under high vacuum overnight to afford the title compound (7.1 g, 28 mmol, 93% yield) as a white solid. MS: m/e=217 (M+), 172 (M+-EtOH)